N-{6-[(2-phenoxyacetyl)amino]-1,3-benzothiazol-2-yl}propanamide

• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol
• IUPAC Name: N-[6-[(2-phenoxyacetyl)amino]-1,3-benzothiazol-2-yl]propanamide
• InChI: InChI=1S/C18H17N3O3S/c1-2-16(22)21-18-20-14-9-8-12(10-15(14)25-18)19-17(23)11-24-13-6-4-3-5-7-13/h3-10H,2,11H2,1H3,(H,19,23)(H,20,21,22)
• InChI Key: RPSAHDXXSMHNDR-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=NC2=C(S1)C=C(C=C2)NC(=O)COC3=CC=CC=C3

Description

N-{6-[(2-phenoxyacetyl)amino]-1,3-benzothiazol-2-yl}propanamide, also known as Phenoxybenzamine, is a chemical compound that has been used in scientific research for several decades. It is a potent and irreversible alpha-adrenergic antagonist that has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

N-{6-[(2-phenoxyacetyl)amino]-1,3-benzothiazol-2-yl}propanamidemine irreversibly binds to alpha-adrenergic receptors, preventing the action of catecholamines such as norepinephrine and epinephrine. This results in the relaxation of smooth muscles, dilation of blood vessels, and a decrease in blood pressure.
Biochemical and Physiological Effects:
N-{6-[(2-phenoxyacetyl)amino]-1,3-benzothiazol-2-yl}propanamidemine has several biochemical and physiological effects, including the inhibition of platelet aggregation, the inhibition of catecholamine release, and the inhibition of smooth muscle contraction. It has also been shown to increase the blood flow to the kidneys, liver, and skeletal muscles.

Advantages and Limitations for Lab Experiments

One advantage of using N-{6-[(2-phenoxyacetyl)amino]-1,3-benzothiazol-2-yl}propanamidemine in lab experiments is its potency and irreversibility, which allows for a long-lasting effect on the alpha-adrenergic receptors. However, its irreversible binding also poses a limitation, as it can lead to unwanted side effects and difficulty in reversing its effects.

Future Directions

There are several future directions for the use of N-{6-[(2-phenoxyacetyl)amino]-1,3-benzothiazol-2-yl}propanamidemine in scientific research. One potential area of study is its use in the treatment of certain types of cancer, as it has been shown to inhibit the growth of tumor cells. Another potential area of study is its use in the treatment of neuropathic pain, as it has been shown to have analgesic effects. Additionally, further research is needed to better understand the long-term effects of N-{6-[(2-phenoxyacetyl)amino]-1,3-benzothiazol-2-yl}propanamidemine on the cardiovascular system and other physiological functions.

Synthesis Methods

N-{6-[(2-phenoxyacetyl)amino]-1,3-benzothiazol-2-yl}propanamidemine is synthesized through the reaction of 2-phenoxyacetic acid with 2-aminobenzothiazole in the presence of thionyl chloride. The resulting intermediate is then reacted with 3-chloropropanoyl chloride to form the final product.

Scientific Research Applications

N-{6-[(2-phenoxyacetyl)amino]-1,3-benzothiazol-2-yl}propanamidemine has been extensively used in scientific research to study the role of alpha-adrenergic receptors in various physiological and pathological conditions. It has been shown to be effective in treating conditions such as hypertension, pheochromocytoma, and Raynaud's disease. Additionally, it has been used to study the role of alpha-adrenergic receptors in the regulation of blood pressure, heart rate, and smooth muscle contraction.